Cas no 74472-41-6 (2,2',3,4',5,6'-Hexachlorobiphenyl)

2,2',3,4',5,6'-Hexachlorobiphenyl structure
74472-41-6 structure
Product Name:2,2',3,4',5,6'-Hexachlorobiphenyl
CAS No:74472-41-6
MF:C12H4Cl6
MW:360.878157615662
CID:572075
PubChem ID:92391
Update Time:2025-08-03

2,2',3,4',5,6'-Hexachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl,2,2',3,4',5,6'-hexachloro-
    • 2,2',3,4',5,6'-Hexachlorobiphenyl
    • 1,2,5-trichloro-3-(2,4,6-trichlorophenyl)benzene
    • Q27281722
    • CTVRBEKNQHJPLX-UHFFFAOYSA-N
    • JWH3O9MX5K
    • 74472-41-6
    • UNII-JWH3O9MX5K
    • 2,2',3,4',5,6'-Hexachloro-1,1'-biphenyl
    • 3-(3-Chlorophenyl)-1-(3-chlorophenyl)-1-hydroxyurea
    • PCB 148
    • SCHEMBL4459668
    • 1,1'-Biphenyl, 2,2',3,4',5,6'-hexachloro-
    • DTXCID8047680
    • FT-0641521
    • DTXSID3074230
    • Inchi: 1S/C12H4Cl6/c13-5-1-7(12(18)10(17)4-5)11-8(15)2-6(14)3-9(11)16/h1-4H
    • InChI Key: CTVRBEKNQHJPLX-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC(=CC=1C1C(=CC(=CC=1Cl)Cl)Cl)Cl)Cl

Computed Properties

  • Exact Mass: 357.84400
  • Monoisotopic Mass: 357.844
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.9
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • Density: 1.5940 (rough estimate)
  • Melting Point: 115.76°C (estimate)
  • Boiling Point: 446.99°C (rough estimate)
  • Flash Point: 183.8°C
  • Refractive Index: 1.6270 (rough estimate)
  • PSA: 0.00000
  • LogP: 7.27400

2,2',3,4',5,6'-Hexachlorobiphenyl Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H295013-1mg
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$190.00 2023-05-18
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H295013-10mg
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$1499.00 2023-05-18
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
H74960-1ml
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